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Compound of Interest

Compound Name: 2-Bromo-4-chlorobenzaldehyde

Cat. No.: B1282380

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Bromo-4-chlorobenzaldehyde (CAS No. 84459-33-6) is a halogenated
aromatic aldehyde that serves as a critical intermediate in organic synthesis.[1] Its unique
structure, featuring bromine and chlorine substituents, provides a versatile platform for
constructing complex molecules, particularly in the development of pharmaceuticals and fine
chemicals.[1] Understanding the chemical stability and proper storage requirements of this
compound is paramount to ensure its integrity, maintain purity, and guarantee safety in a
laboratory and industrial setting. This guide provides an in-depth overview of its
physicochemical properties, stability profile, and recommended handling procedures.

Physicochemical Properties

The physical and chemical characteristics of 2-Bromo-4-chlorobenzaldehyde are
summarized below. These properties are fundamental to its handling and reaction
characteristics.
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Property Value Source(s)
CAS Number 84459-33-6 [1][2][3]
Molecular Formula C7H4BrCIO [21[31[4]
Molecular Weight 219.46 g/mol [1112][3]

White to light yellow solid;
Appearance [1][5]
powder to crystal

Melting Point 45-73°C [3][6]
Boiling Point 213 -264.6 °C [11161[7]
Density 1.698 g/cm3 [1107]
Flash Point 113.8°C [7]

log P (octanol/water) 2.34 (at 25 °C) [6]

Chemical Stability and Reactivity

2-Bromo-4-chlorobenzaldehyde is a reactive compound that requires careful handling to
prevent degradation and hazardous reactions.

2.1 General Stability: The compound is known to be air-sensitive.[6][8] Therefore, prolonged
exposure to the atmosphere should be avoided to prevent potential oxidation or moisture-
induced reactions. It is supplied as a combustible solid.[3][6]

2.2 Conditions to Avoid and Incompatible Materials: To ensure stability and safety, the following
conditions and materials must be avoided:

e Heat and Ignition Sources: The compound can form explosive mixtures with air upon intense
heating.[6] Areas where it is handled and stored should be kept free of open flames, sparks,
and hot surfaces.[6][9][10] Precautionary measures against static discharge are necessary.

[6]19]

e Moisture: The compound should be stored in a dry environment, as it may react with water.
[10]
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e Strong Oxidizing Agents, Bases, and Reducing Agents: Contact with strong oxidizing agents,
strong bases, and strong reducing agents should be avoided.[9][10] These materials can
induce exothermic reactions.[10]

2.3 Hazardous Decomposition Products: In the event of a fire, the combustion of 2-Bromo-4-
chlorobenzaldehyde can release toxic and corrosive gases.[10] These hazardous
decomposition products include carbon monoxide (CO), carbon dioxide (CO3z), hydrogen
chloride gas, and phosgene.[9][10]

2.4 Hazardous Polymerization: Hazardous polymerization of this compound does not occur.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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